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(1S,5S,9R)-12-methyl-5-phenyl-6-oxa-12-azatricyclo[7.2.1.02,7]dodec-2(7)-en-3-one

Name: (1S,5S,9R)-12-methyl-5-phenyl-6-oxa-12-azatricyclo[7.2.1.02,7]dodec-2(7)-en-3-one
Brand: Smolecule
SKU: S1918327
Rating: 5 (7 reviews)

Catalog No.

S1918327

CAS No.

75656-91-6

M.F

C17H19NO2

M. Wt

269.34 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(1S,5S,9R)-12-methyl-5-phenyl-6-oxa-12-azatricyclo...

3. Specification
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General Information

CAS Number

75656-91-6

Product Name

(1S,5S,9R)-12-methyl-5-phenyl-6-oxa-12-azatricyclo[7.2.1.02,7]dodec-2(7)-en-3-one

IUPAC Name

(1S,5S,9R)-12-methyl-5-phenyl-6-oxa-12-azatricyclo[7.2.1.02,7]dodec-2(7)-en-3-one

Molecular Formula

C17H19NO2

Molecular Weight

269.34 g/mol

InChI

InChI=1S/C17H19NO2/c1-18-12-7-8-13(18)17-14(19)10-15(20-16(17)9-12)11-5-3-2-4-6-11/h2-6,12-13,15H,7-10H2,1H3/t12-,13+,15+/m1/s1

InChI Key

SMCUGCCLJBVSAQ-IPYPFGDCSA-N

SMILES

CN1C2CCC1C3=C(C2)OC(CC3=O)C4=CC=CC=C4

Canonical SMILES

CN1C2CCC1C3=C(C2)OC(CC3=O)C4=CC=CC=C4

Isomeric SMILES

CN1[C@@H]2CC[C@H]1C3=C(C2)O[C@@H](CC3=O)C4=CC=CC=C4

Strobamine possesses a bicyclic alkaloid structure, characterized by two interconnected rings containing nitrogen atoms []. One ring is a pyridine, a common structure in many biologically active molecules. The other ring is a more complex, fused-ring system specific to strobamine and related alkaloids [].

Here are some key features of its structure:

Presence of heteroatoms: Nitrogen and oxygen atoms within the ring structures can participate in various chemical interactions [].
Unsaturated bonds: The presence of double bonds can influence reactivity and potential biological interactions [].
Chirality: Strobamine exists in two mirror-image forms (enantiomers) with potentially different properties.